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Compound of Interest

Compound Name: 1H-Indole-3-methanol, 1-methoxy-

CAS No.: 110139-35-0

Cat. No.: B187588

Get Quote

Chemical Assessment & Hazard Identification
Before initiating disposal, you must validate the chemical identity to ensure compatibility with

waste streams.[2] This compound is a specialized indole derivative often used as a synthetic

intermediate or metabolite standard in oncological research.[2]
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Parameter Technical Specification

Chemical Name 1H-Indole-3-methanol, 1-methoxy-

Synonyms
1-Methoxyindole-3-carbinol; (1-Methoxy-1H-

indol-3-yl)methanol

CAS Number 110139-35-0

Molecular Formula C₁₀H₁₁NO₂

Physical State
Solid (Powder), typically beige or off-white.[1][3]

[4]

Solubility
Low in water; soluble in DMSO, Methanol,

Ethanol.

Primary Hazards
Irritant (Skin, Eyes, Respiratory). Potential for

acid-catalyzed polymerization.[2]

Critical Safety Note: Unlike simple indoles, the N-methoxy (1-methoxy) substitution alters the

electronic properties of the indole ring.[1] While not typically classified as "Pyrophoric" or

"Water Reactive," it should be treated as Hazardous Organic Waste due to its bioactive

potential and irritant properties.

Core Directive: The Segregation Protocol
Effective disposal relies on the strict segregation of the compound based on its physical state

at the time of disposal.[2] Do not mix solid pure substance with liquid solvent waste unless

already dissolved.[2]

Scenario A: Solid Waste (Pure Substance)
Classification: Hazardous Solid Organic Waste.[2]

Container: High-density polyethylene (HDPE) or amber glass wide-mouth jar.

Labeling: Must carry the "Hazardous Waste" label with the constituent name explicitly listed.

[2]
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Destruction Method: Incineration (High-Temperature).[1][2]

Scenario B: Liquid Waste (Stock Solutions/Reaction Mixtures)
Context: Typically dissolved in DMSO, Methanol, or Acetonitrile.

Classification: Flammable/Toxic Organic Solvent Waste.[2]

Container: Solvent safety can (flame-arrested) or chemically resistant glass bottle (GL45

cap).

Compatibility Check: Ensure the waste stream does not contain strong oxidizers (e.g., Nitric

Acid, Peroxides), as indoles can react exothermically.

Step-by-Step Disposal Workflow
The following logic gate ensures compliance with RCRA (Resource Conservation and

Recovery Act) standards and minimizes cross-contamination risks.
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Figure 1: Decision matrix for the segregation and disposal of 1-Methoxyindole-3-methanol

based on physical state.

Technical Rationale & Causality
Why Incineration?
Indole-3-carbinol derivatives are chemically reactive.[1] In acidic environments (like a landfill or

improper drain disposal), they can undergo acid-catalyzed oligomerization to form

diindolylmethane (DIM) analogs or higher-order polymers [1]. While these are often biologically

active, uncontrolled polymerization in waste streams creates unknown chemical entities.[2]

Incineration ensures the complete destruction of the indole ring system, preventing

environmental leaching of bioactive metabolites.[2]

Why Segregate from Oxidizers?
The indole nitrogen (even when methoxy-substituted) and the electron-rich pi-system make this

compound susceptible to oxidation.[1][2] Mixing with strong oxidizing agents (e.g., Chromic

acid, Piranha solution) in a central waste carboy can lead to rapid heat generation or fire.[2]

Always segregate into the "Non-Halogenated Organic" stream unless the solvent is

halogenated (e.g., DCM).[2]

Emergency Procedures (Spill Management)
If a spill occurs during the disposal process:

Isolate: Evacuate the immediate area if dust is airborne.[2]

PPE: Wear Nitrile gloves, safety goggles, and a lab coat. If powder is fine/dusty, use an N95

or P100 respirator.[2]

Containment:

Solid: Cover with wet paper towels to prevent dust generation, then scoop into a waste jar.

[2]

Liquid: Absorb with vermiculite or spill pads.[2] Do not use bleach (hypochlorite)

immediately, as it may react with the amine/indole moiety.
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Clean Up: Wash the surface with a mild detergent and water.[2] Collect all cleanup materials

as hazardous solid waste.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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